Cas no 1490532-16-5 (1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine)

• Product Name: 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine
• CAS No: 1490532-16-5
• MF: C₁₃H₁₉F₂NS
• MW: 259.358469247818
• CID: 5151186
• PubChem ID: 65127846
• Update Time: 2025-07-17

1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-N-ethyl-3-ethylsulfanylpropan-2-amine
• [1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl](ethyl)amine
• Benzeneethanamine, N-ethyl-α-[(ethylthio)methyl]-2,4-difluoro-
• 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine

• Inchi： 1S/C13H19F2NS/c1-3-16-12(9-17-4-2)7-10-5-6-11(14)8-13(10)15/h5-6,8,12,16H,3-4,7,9H2,1-2H3
• InChI Key： VGNLBIZJFSJUKD-UHFFFAOYSA-N
• SMILES： S(CC)CC(CC1C=CC(=CC=1F)F)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine

Introduction to 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine (CAS No. 1490532-16-5)

1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine, identified by its CAS number 1490532-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a 2,4-difluorophenyl group and an ethylsulfanyl substituent, linked to a propan-2-yl backbone. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structure of 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine is meticulously designed to interact with biological targets in a specific manner. The 2,4-difluorophenyl moiety is known for its ability to enhance metabolic stability and binding affinity, while the ethylsulfanyl group contributes to the compound's solubility and pharmacokinetic profile. These features are particularly relevant in the context of modern drug design, where optimizing both efficacy and bioavailability is paramount.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding properties and resistance to metabolic degradation. The fluorine atoms in the 2,4-difluorophenyl ring play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological receptors. This has led to numerous studies exploring the potential of such compounds as pharmacological agents.

Furthermore, the ethylsulfanyl group in 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine adds an additional layer of complexity to its chemical behavior. Sulfur-containing compounds are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of this moiety into the molecular framework suggests that this compound may exhibit multifaceted pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine may interact with various protein targets, including enzymes and receptors involved in critical biological pathways. These interactions could potentially lead to therapeutic benefits across multiple disease areas.

The synthesis of 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of fluorinated compounds. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular architecture efficiently.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The combination of the 2,4-difluorophenyl and ethylsulfanyl groups creates a molecular scaffold that is both structurally diverse and biologically relevant. This has prompted researchers to investigate its potential as an intermediate in drug synthesis or as a lead compound for further optimization.

In clinical research settings, compounds like 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine are often evaluated for their efficacy and safety profiles. Preliminary studies suggest that this molecule may exhibit promising activity against certain disease states due to its unique structural features. However, further investigation is required to fully elucidate its therapeutic potential and establish optimal dosing regimens.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties. In the case of 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine, the presence of two fluorine atoms at specific positions enhances its interaction with biological targets while maintaining metabolic stability. This balance is crucial for developing drugs that are both effective and durable in vivo.

Moreover, the ethylsulfanyl group contributes to the compound's overall physicochemical properties, including solubility and lipophilicity. These parameters are critical factors in determining how a drug behaves within the body and how it is metabolized over time. By carefully tuning these properties through structural modifications, researchers can optimize drug delivery systems and enhance therapeutic outcomes.

As our understanding of molecular interactions continues to evolve, compounds like 1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine will play an increasingly important role in drug discovery efforts. The integration of advanced computational tools with experimental techniques allows for more targeted and efficient development processes. This synergy between theory and practice is driving innovation across multiple disciplines within pharmaceutical science.

In conclusion,1-(2,4-difluorophenyl)-3-(ethylsulfanyl)propan-2-yl(ethyl)amine (CAS No. 1490532-16-5) represents a fascinating example of how structural design can influence biological activity. Its unique combination of functional groups makes it a valuable asset for researchers exploring new therapeutic avenues. As further studies uncover its potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.